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Compound of Interest

Compound Name: 4'-Chloroacetanilide

Cat. No.: B195516 Get Quote

Technical Data Sheet: 4'-Chloroacetanilide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the fundamental physicochemical

properties of 4'-Chloroacetanilide, a compound of interest in organic synthesis and

pharmaceutical research.

Physicochemical Properties
The quantitative properties of 4'-Chloroacetanilide are summarized in the table below,

providing a ready reference for experimental and developmental work.
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Property Value References

Molecular Formula C8H8ClNO [1][2][3]

Molecular Weight 169.61 g/mol [1]

Alternate Molecular Weight 169.611 g/mol [3]

Alternate Molecular Weight 169.62 g/mol [4]

CAS Number 539-03-7 [1][3]

Melting Point 176-178 °C [2][3]

Boiling Point 333 °C [2]

Density 1.385 g/cm³ [2]

Appearance
White or greyish-beige

crystalline powder
[3]

Solubility

Insoluble in water; Soluble in

ethanol, ether, and carbon

disulfide; Slightly soluble in

CCl4 and benzene.

[1][2]

Structural and Identification Data
The relationship between the common name, molecular formula, and molecular weight of 4'-
Chloroacetanilide is a fundamental concept in its chemical identity. The following diagram

illustrates this logical relationship.
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Caption: Logical relationship of 4'-Chloroacetanilide's identity.

Experimental Protocols
While this document focuses on the core properties of 4'-Chloroacetanilide, researchers

interested in experimental applications can refer to established methodologies. For instance,

the synthesis of 4'-Chloroacetanilide can be achieved through the reaction of acetanilide with

sodium hypochlorite in the presence of an acid catalyst. For analytical purposes, methods such

as High-Performance Liquid Chromatography (HPLC) are employed for the separation of 4'-
Chloroacetanilide from related compounds.

Applications in Research and Development
4'-Chloroacetanilide serves as a key intermediate in organic synthesis and is utilized in the

preparation of dyes[2]. In the pharmaceutical sector, it is used in pharmaceutical preparations

and has been identified as a reference compound for acetaminophen[3]. Its biochemical

properties include the ability to inhibit bacterial growth, which is potentially due to the inhibition

of protein synthesis.

Safety and Handling
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4'-Chloroacetanilide is classified as irritating to the eyes, respiratory system, and skin.

Appropriate personal protective equipment, including gloves, eye shields, and a dust mask,

should be used when handling this chemical. It is a combustible solid and should be stored in a

cool, dark place[1]. For detailed safety information, refer to the material safety data sheet

(MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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